![molecular formula C14H8F3N3OS B2483870 2,2,2-trifluoro-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)acetamide CAS No. 863588-41-4](/img/structure/B2483870.png)
2,2,2-trifluoro-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)acetamide
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Overview
Description
2,2,2-trifluoro-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C14H8F3N3OS and its molecular weight is 323.29. The purity is usually 95%.
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Scientific Research Applications
Chemical Intermediate and Fluorinating Agent
One significant application of compounds similar to 2,2,2-trifluoro-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)acetamide involves its role as a chemical intermediate in the synthesis of fluorinated organic compounds. For example, perfluoro-[N-fluoro-N-(4-pyridyl)acetamide] has been identified as a new site-selective electrophilic fluorinating agent, highlighting the utility of fluorinated acetamides in organic synthesis (Banks et al., 1996).
Antimicrobial Activity
Compounds structurally related to this compound have been explored for their antimicrobial properties. For instance, the synthesis of new heterocycles incorporating antipyrine moiety, which includes compounds with thiazole structures, has shown promising antimicrobial activities (Bondock et al., 2008). This suggests the potential of such compounds in developing new antimicrobial agents.
Heterocyclic Compound Synthesis
The versatility of acetamides like this compound in synthesizing various heterocyclic compounds is well-documented. A study focused on the synthesis, antioxidant, and antitumor evaluation of certain new N-substituted-2-amino-1,3,4-thiadiazoles demonstrates the compound's utility in creating biologically active molecules with potential for treating various diseases (Hamama et al., 2013).
Anticancer and Kinase Inhibitory Activities
Thiazolyl N-benzyl-substituted acetamide derivatives, including those with structural similarities to the compound of interest, have been synthesized and evaluated for their Src kinase inhibitory and anticancer activities. Such studies reveal the potential of these compounds in cancer treatment by targeting specific kinases involved in cancer progression (Fallah-Tafti et al., 2011).
Mechanism of Action
Target of Action
Thiazolo[5,4-b]pyridines, a class of compounds to which this molecule belongs, have been reported to interact with a wide range of receptor targets . Some representatives of this class have been reported as histamine H3 receptor antagonists .
Mode of Action
It’s known that the interaction of hg(ii) ions with the py2ttz ligand in a similar compound causes changes in fluorescence emission . This suggests that the compound might interact with its targets in a similar manner, leading to observable changes.
Biochemical Pathways
Thiazolo[5,4-b]pyridines have been found to possess a broad spectrum of pharmacological activities, suggesting that they may affect multiple biochemical pathways .
Result of Action
Thiazolo[5,4-b]pyridines have been reported to exhibit high antioxidant, antimicrobial, herbicidal, anti-inflammatory, antifungal, and antitumor activities . This suggests that the compound might have similar effects at the molecular and cellular levels.
Action Environment
A similar compound has been shown to exhibit fluorescence quenching and red-shifting in a ph 700 aqueous solution in the presence of Hg(II) ions . This suggests that the compound’s action might be influenced by environmental factors such as pH and the presence of specific ions.
Biochemical Analysis
Biochemical Properties
In biochemical reactions, 2,2,2-Trifluoro-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)acetamide interacts with PI3K, exhibiting potent inhibitory activity . The compound’s interaction with PI3K affects the enzyme’s activity, leading to changes in cellular functions regulated by this enzyme .
Cellular Effects
The effects of this compound on cells are primarily due to its inhibitory action on PI3K . By inhibiting PI3K, the compound can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of this compound involves binding interactions with PI3K, leading to inhibition of the enzyme . This inhibition can result in changes in gene expression and other cellular processes regulated by PI3K .
Properties
IUPAC Name |
2,2,2-trifluoro-N-[4-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8F3N3OS/c15-14(16,17)13(21)19-9-5-3-8(4-6-9)11-20-10-2-1-7-18-12(10)22-11/h1-7H,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLENCJIIDIVCSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(N=C1)SC(=N2)C3=CC=C(C=C3)NC(=O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8F3N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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